Cas no 1119450-73-5 (3-{5-(Isobutylamino)methyl-1,2,4-oxadiazol-3-yl}benzamide)

• Product Name: 3-{5-(Isobutylamino)methyl-1,2,4-oxadiazol-3-yl}benzamide
• CAS No: 1119450-73-5
• MF: C₁₄H₁₈N₄O₂
• MW: 274.318322658539
• MDL: MFCD12026810
• CID: 3047103
• PubChem ID: 25219226
• Update Time: 2024-11-05

3-{5-(Isobutylamino)methyl-1,2,4-oxadiazol-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-{5-[(Isobutylamino)methyl]-1,2,4-oxadiazol-3-yl}benzamide
• 1119450-73-5
• STK502990
• AKOS005171235
• 3-(5-[(Isobutylamino)methyl]-1,2,4-oxadiazol-3-yl)benzamide
• 3-(5-{[(2-methylpropyl)amino]methyl}-1,2,4-oxadiazol-3-yl)benzamide
• ALBB-004197
• MFCD12026810
• 3-(5-((Isobutylamino)methyl)-1,2,4-oxadiazol-3-yl)benzamide
• LS-01540
• 3-[5-[(2-methylpropylamino)methyl]-1,2,4-oxadiazol-3-yl]benzamide
• 3-{5-(Isobutylamino)methyl-1,2,4-oxadiazol-3-yl}benzamide

• MDL： MFCD12026810
• Inchi： 1S/C14H18N4O2/c1-9(2)7-16-8-12-17-14(18-20-12)11-5-3-4-10(6-11)13(15)19/h3-6,9,16H,7-8H2,1-2H3,(H2,15,19)
• InChI Key： BEGGUENPBBWWAK-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=CC(C2N=C(CNCC(C)C)ON=2)=C1

Computed Properties

• Exact Mass: 274.14297583g/mol
• Monoisotopic Mass: 274.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 94Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles